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Compound of Interest

Compound Name: Fmoc-His(Bzl)-OH

Cat. No.: B1339981

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the fundamental physicochemical properties of Na-
Fmoc-N(im)-benzyl-L-histidine, commonly abbreviated as Fmoc-His(Bzl)-OH. This amino acid
derivative is a critical reagent in solid-phase peptide synthesis (SPPS), particularly for the
introduction of a histidine residue with a benzyl-protected imidazole side chain. The
fluorenylmethyloxycarbonyl (Fmoc) protecting group on the alpha-amino group allows for a
base-labile deprotection strategy, which is orthogonal to the acid-labile cleavage of the final
peptide from the resin and the removal of many side-chain protecting groups.

Physicochemical Data

The essential quantitative data for Fmoc-His(Bzl)-OH are summarized in the table below,
providing a clear reference for researchers.

Property Value

Molecular Formula C28H25N304[1][2][3]
Molecular Weight 467.52 g/mol [1][2][4][5]
CAS Number 84030-19-3[4]

EC Number 281-790-6
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Experimental Protocols

The determination of the molecular weight and formula of Fmoc-His(Bzl)-OH is typically
achieved through standard analytical techniques in organic chemistry.

1. Mass Spectrometry for Molecular Weight Determination:

Methodology: High-resolution mass spectrometry (HRMS), often utilizing techniques like
Electrospray lonization (ESI) or Matrix-Assisted Laser Desorption/lonization (MALDI), is
employed to determine the accurate mass of the molecule.

Sample Preparation: A dilute solution of Fmoc-His(Bzl)-OH is prepared in a suitable solvent,
such as acetonitrile or methanol, often with the addition of a small amount of formic acid to
promote ionization.

Analysis: The sample is introduced into the mass spectrometer, where it is ionized. The
mass-to-charge ratio (m/z) of the resulting ions is measured with high precision. The
molecular weight is then calculated from the observed m/z value of the protonated molecule
[M+H]+.

. Elemental Analysis for Molecular Formula Confirmation:

Methodology: Combustion analysis is used to determine the elemental composition (carbon,
hydrogen, and nitrogen) of the compound.

Sample Preparation: A precisely weighed sample of pure Fmoc-His(Bzl)-OH is subjected to
complete combustion in an oxygen atmosphere.

Analysis: The resulting combustion products (CO2, H20, and N2) are quantitatively
measured. The percentages of C, H, and N in the sample are calculated from these
measurements. The empirical formula is derived from these percentages, and in conjunction
with the molecular weight from mass spectrometry, the molecular formula is confirmed.

Molecular Structure and Components

The structure of Fmoc-His(Bzl)-OH consists of three primary components: the histidine amino
acid, the Fmoc protecting group, and the benzyl protecting group. The following diagram
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illustrates the relationship between these components.
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Caption: Molecular components of Fmoc-His(Bzl)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1339981?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

